Feedback Literacy: a catalyst for lifelong learning from a chemistry education perspective
Chemistry Education Research and Practice Pub Date: 2023-09-22 DOI: 10.1039/D3RP90009F
Abstract
‘Feedback’ is ubiquitous in life! Most people are constantly engaged in processes of generating or receiving different forms of feedback daily, across diverse facets of our lives. Whether we are being invited to complete an online poll after some form of interaction with a service provider; or seeking affirmation through social media; or simply thinking about our own thinking, these activities involve different forms of feedback process. In this editorial, I am exploring a topic that is deeply relevant to my own values and beliefs as a teacher in how best to support student learning in chemistry through feedback processes. I share recent education research that has moved the position of feedback from one of teacher-centric information transfer to one of learner-centric active learning based on developing feedback literacy. In reflecting on this position, I recognise that chemistry education research is ideally placed to build students' capacity in feedback literacy. Our community can capture and share further empirical evidence of strategies that effectively engage students in seeking, processing and acting on feedback as part of chemistry learning.
Recommended Literature
- [1] Electrical and geometrical tuning of MoS2 field effect transistors via direct nanopatterning†
- [2] 57. Ion-exchange studies of phosphates. Part I. Ion-exchange sorption and pH-titration methods for detection of complex formation
- [3] Highly dispersed Ag nanoparticles embedded in alumina nanobelts as excellent surface-enhanced Raman scattering substrates†
- [4] How strong are hydrogen bonds in the peptide model?†
- [5] Biomass-derived three-dimensional carbon framework for a flexible fibrous supercapacitor and its application as a wearable smart textile†
- [6] Superhydrophobic and superoleophilic properties of graphene-based sponges fabricated using a facile dip coating method†
- [7] Molecular assembly of a squaraine dye with cationic surfactant and nucleotides: its impact on aggregation and fluorescence response†
- [8] Raman mapping investigation of chemical vapor deposition-fabricated twisted bilayer graphene with irregular grains
- [9] Front cover
- [10] A convenient method for the synthesis of α-carboxylate ester bromolactones via bromolactonization of alkenoic diesters†
Journal Name：Chemistry Education Research and Practice
Research Products
-
CAS no.: 113305-56-9
-
CAS no.: 13650-70-9
-
CAS no.: 13446-44-1
